Homomenthyl salicylate
Homomenthyl salicylate
Homosalate is an organic compound that belongs to salicylates. It is an ester formed from salicylic acid and 3,3,5-trimethylcyclohexanol, a derivative of cyclohexanol. Salicylates prevent direct skin exposure to the sun’s harmful rays by absorbing ultraviolet (UV) light. Homosalate specifically absorbs short-wave UVB rays, which are associated with DNA damage and increased risk of skin cancer. It is a common ingredient in many commercially available sunscreens. There are no reported adverse effects from homosalate.
3,3,5-trimethylcyclohexylsalicylate appears as viscous or light yellow to slightly tan liquid or oil. (NTP, 1992)
2-hydroxybenzoic acid (3,3,5-trimethylcyclohexyl) ester is a benzoate ester and a member of phenols. It derives from a salicylic acid.
3,3,5-trimethylcyclohexylsalicylate appears as viscous or light yellow to slightly tan liquid or oil. (NTP, 1992)
2-hydroxybenzoic acid (3,3,5-trimethylcyclohexyl) ester is a benzoate ester and a member of phenols. It derives from a salicylic acid.
Brand Name:
Vulcanchem
CAS No.:
52253-93-7
VCID:
VC0147027
InChI:
InChI=1S/C16H22O3/c1-11-8-12(10-16(2,3)9-11)19-15(18)13-6-4-5-7-14(13)17/h4-7,11-12,17H,8-10H2,1-3H3
SMILES:
CC1CC(CC(C1)(C)C)OC(=O)C2=CC=CC=C2O
Molecular Formula:
C16H22O3
Molecular Weight:
262.34 g/mol
Homomenthyl salicylate
CAS No.: 52253-93-7
Reference Standards
VCID: VC0147027
Molecular Formula: C16H22O3
Molecular Weight: 262.34 g/mol
| CAS No. | 52253-93-7 |
|---|---|
| Product Name | Homomenthyl salicylate |
| Molecular Formula | C16H22O3 |
| Molecular Weight | 262.34 g/mol |
| IUPAC Name | (3,3,5-trimethylcyclohexyl) 2-hydroxybenzoate |
| Standard InChI | InChI=1S/C16H22O3/c1-11-8-12(10-16(2,3)9-11)19-15(18)13-6-4-5-7-14(13)17/h4-7,11-12,17H,8-10H2,1-3H3 |
| Standard InChIKey | WSSJONWNBBTCMG-UHFFFAOYSA-N |
| SMILES | CC1CC(CC(C1)(C)C)OC(=O)C2=CC=CC=C2O |
| Canonical SMILES | CC1CC(CC(C1)(C)C)OC(=O)C2=CC=CC=C2O |
| Boiling Point | 322 to 329 °F at 760 mm Hg (NTP, 1992) |
| Density | 1.045 at 77 °F (NTP, 1992) |
| Flash Point | greater than 200 °F (NTP, 1992) |
| Physical Description | 3,3,5-trimethylcyclohexylsalicylate appears as viscous or light yellow to slightly tan liquid or oil. (NTP, 1992) Liquid |
| Description | Homosalate is an organic compound that belongs to salicylates. It is an ester formed from salicylic acid and 3,3,5-trimethylcyclohexanol, a derivative of cyclohexanol. Salicylates prevent direct skin exposure to the sun’s harmful rays by absorbing ultraviolet (UV) light. Homosalate specifically absorbs short-wave UVB rays, which are associated with DNA damage and increased risk of skin cancer. It is a common ingredient in many commercially available sunscreens. There are no reported adverse effects from homosalate. 3,3,5-trimethylcyclohexylsalicylate appears as viscous or light yellow to slightly tan liquid or oil. (NTP, 1992) 2-hydroxybenzoic acid (3,3,5-trimethylcyclohexyl) ester is a benzoate ester and a member of phenols. It derives from a salicylic acid. |
| Solubility | Insoluble (<1 mg/ml at 79° F) (NTP, 1992) |
| Synonyms | 3,3,5-trimethylcyclohexyl salicylate homosalate |
| PubChem Compound | 8362 |
| Last Modified | Nov 11 2021 |
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